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Compound of Interest

Compound Name:

Cat. No.:

N-hydroxy-2,4-dimethylbenzamide

B13230157

Get Quote

\\

Chemical & Pharmacological Profile

N-hydroxy-2,4-dimethylbenzamide (CAS: 1016501-42-0) functions as a reversible,
competitive inhibitor of zinc-dependent HDACs (Class |, II, and IV).[1]

Structural Pharmacophore Analysis

The molecule is composed of two distinct functional domains that dictate its biological activity:

[1]
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Domain Chemical Moiety Function

Chelates the Zn?* ion at the
) o N-hydroxyamide (Hydroxamic bottom of the HDAC catalytic
Zinc-Binding Group (ZBG) _ o _
Acid) tunnel.[1] This is the primary

driver of potency.

Interacts with the amino acid
residues at the "rim" of the
catalytic tunnel.[1] The ortho-
Surface Recognition Cap 2,4-Dimethylphenyl methyl group (position 2)
induces steric torsion, forcing
the phenyl ring out of planarity

with the amide group.

Key Insight (The Ortho-Effect): Unlike unsubstituted benzohydroxamic acid, the 2-methyl
substitution restricts the conformational freedom of the molecule.[1] This "pre-organized"
conformation can enhance binding affinity by reducing the entropic penalty upon binding to the
enzyme surface, provided the active site can accommodate the steric bulk.

Mechanism of Action (MOA)

The inhibition follows a classic chelation mechanism:

e Entry: The hydroxamic acid moiety enters the narrow hydrophobic channel of the HDAC
enzyme.

o Chelation: The oxygen atoms of the hydroxamate form a bidentate coordination complex with
the catalytic Zinc ion (Zn?*).[2]

o Displacement: This binding displaces the water molecule required for the hydrolytic
deacetylation of lysine residues.

e Result: Hyperacetylation of histones (H3, H4) and non-histone proteins (e.g., p53, tubulin),
leading to chromatin relaxation and transcriptional reactivation of tumor suppressor genes.

Biological Signhaling Pathway
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The following diagram illustrates the downstream effects of N-hydroxy-2,4-
dimethylbenzamide inhibition, mapping the cascade from enzymatic blockade to cellular
phenotype.
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Figure 1: Signal transduction cascade initiated by zinc chelation, leading to epigenetic
remodeling.[1]

Chemical Synthesis Protocol

For researchers synthesizing this probe de novo, the following protocol ensures high purity and
yield. This method utilizes a direct conversion of the acid chloride to the hydroxamic acid to
avoid the slower kinetics of ester aminolysis.

Precursors: 2,4-Dimethylbenzoic acid, Thionyl chloride (SOCI2), Hydroxylamine hydrochloride
(NH20H-HCI).

Step-by-Step Methodology

e Acid Chloride Formation:

o

Dissolve 5.0 mmol of 2,4-dimethylbenzoic acid in 10 mL of anhydrous dichloromethane
(DCM).

o

Add 1.5 equivalents of Thionyl chloride and a catalytic drop of DMF.

[¢]

Reflux for 2 hours under inert atmosphere (Nz2).

[¢]

Evaporate solvent and excess SOCI:z in vacuo to yield the crude acid chloride.
e Hydroxaminolysis (The Critical Step):

o Preparation of Free Hydroxylamine: In a separate flask, dissolve 10 mmol Hydroxylamine
hydrochloride in minimal water/methanol (1:1). Add 10 mmol KOH at 0°C to generate free
NH20H.[1] Filter off the KCI precipitate if necessary.

o Coupling: Add the crude acid chloride (dissolved in dry THF) dropwise to the cold
hydroxylamine solution (0°C).

o Stirring: Allow the mixture to warm to room temperature and stir for 4 hours.

e Workup & Purification:
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[e]

Evaporate THF. Dilute the residue with water.

o

Acidify carefully with 1N HCI to pH ~5.[1] The product, N-hydroxy-2,4-
dimethylbenzamide, should precipitate as a white/off-white solid.[1]

o

Filter and wash with cold water.[1]

[¢]

Recrystallization:[1][3] Recrystallize from Ethyl Acetate/Hexane to achieve >98% purity.
Validation Check:

» Ferric Chloride Test: Dissolve a small amount of product in ethanol and add 1% FeCls.[1] A
deep violet/red color confirms the presence of the hydroxamic acid moiety.

In Vitro Evaluation Protocols

To validate the activity of N-hydroxy-2,4-dimethylbenzamide, two complementary assays are
required: an enzymatic assay (direct target engagement) and a cellular assay (functional
outcome).[1]

Fluorometric HDAC Enzymatic Assay

This assay measures the ability of the compound to inhibit the deacetylation of a fluorogenic
substrate.

Reagents:

e Recombinant HDAC1 or HelLa Nuclear Extract.[1]
e Substrate: Fluor-de-Lys (or Boc-Lys(Ac)-AMC).[1]
o Developer Solution (Trypsin/Trichostatin A).
Workflow:

e Incubation: Mix 10 pL of enzyme buffer with varying concentrations of N-hydroxy-2,4-
dimethylbenzamide (0.1 nM to 100 pM).[1]
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Substrate Addition: Add 10 pL of acetylated fluorogenic substrate. Incubate at 37°C for 30
minutes.

Development: Add 20 pL of Developer Solution containing Trypsin. (Trypsin cleaves the
deacetylated substrate, releasing the fluorophore).

Readout: Measure fluorescence (Ex: 360 nm / Em: 460 nm).

Analysis: Plot Relative Fluorescence Units (RFU) vs. Log[Concentration] to determine ICso.

Cellular Western Blotting (Acetylation Markers)

This protocol confirms that the inhibitor penetrates the cell membrane and engages the target

in a biological context.

Target Markers: Acetyl-Histone H3 (Lys9/Lys14) and Acetyl-Tubulin.[1]

Cell Culture 3 Treatment 3 Lysis 3 SDS-PAGE 3 Antibody Probing
(HCT116 / MCF7) (24h with Inhibitor) (RIPA + Protease Inh) Electrophoresis (Anti-Ac-H3)

Click to download full resolution via product page

Figure 2: Cellular validation workflow for epigenetic modulation.

Protocol:

Seed Cells: Plate cancer cells (e.g., HCT116) at 70% confluency.

Treat: Apply N-hydroxy-2,4-dimethylbenzamide at 1x, 5x, and 10x the enzymatic I1Cso for
24 hours. Include a DMSO control.[1]

Lysis: Lyse cells in RIPA buffer supplemented with protease inhibitors and 1 puM Trichostatin
A (to prevent deacetylation during lysis—Critical Step).

Blotting: Separate proteins via SDS-PAGE, transfer to PVDF, and probe with anti-Acetyl-H3
antibodies.[1]
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o Result Interpretation: A dose-dependent increase in band intensity for Acetyl-H3 compared to
the loading control (Beta-Actin) confirms HDAC inhibition.[1]

Comparative SAR Context

Understanding where this molecule fits in the broader landscape of HDAC inhibitors is vital for

drug design.

Compound Structure Type Selectivity Potency Note
Moderate.[1] Lacks
the "linker" region to

N-hydroxy-2,4- Short-chain reach deep pockets

) ) Pan-HDAC (Class I/11) o

dimethylbenzamide Hydroxamate efficiently, but the 2,4-
dimethyl cap adds
lipophilic interactions.
High.[1] The aliphatic

) chain allows the ZBG
] Long-chain
Vorinostat (SAHA) Pan-HDAC to reach the Zn2*
Hydroxamate ] )
while the cap sits on
the surface.
High.[1] Does not use
) ] ) ) a hydroxamic acid;
MS-275 (Entinostat) Amino-benzamide Class | Selective

uses an amino-amide
to bind Zinc.[1]

Technical Note on Selectivity: While hydroxamic acids are generally "pan-inhibitors," the 2,4-
dimethyl substitution on the benzamide cap can introduce subtle selectivity.[1] The steric bulk
at the ortho and para positions may clash with the surface residues of specific HDAC isoforms
(e.g., HDACEG6 vs. HDAC1), potentially reducing potency against isoforms with narrower active
site entrances [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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